Cas no 1353956-24-7 (Benzyl-isopropyl-piperidin-4-yl-amine)

• Product Name: Benzyl-isopropyl-piperidin-4-yl-amine
• CAS No: 1353956-24-7
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 2157980
• Update Time: 2025-10-18

Benzyl-isopropyl-piperidin-4-yl-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-isopropyl-piperidin-4-yl-amine
• N-Benzyl-N-isopropylpiperidin-4-amine
• benzylisopropylpiperidin-4-ylamine
• AM92754

• Inchi： 1S/C15H24N2/c1-13(2)17(15-8-10-16-11-9-15)12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12H2,1-2H3
• InChI Key： ZFQIZMFAWQDHMM-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(C(C)C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 203
• Topological Polar Surface Area: 15.3

Additional information on Benzyl-isopropyl-piperidin-4-yl-amine

Benzyl-isopropyl-piperidin-4-yl-amine: A Comprehensive Overview of CAS No. 1353956-24-7

Benzyl-isopropyl-piperidin-4-yl-amine (CAS No. 1353956-24-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl-(1-isopropylpiperidin-4-yl)amine, is a member of the piperidine family and has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of Benzyl-isopropyl-piperidin-4-yl-amine is characterized by a piperidine ring substituted with a benzyl group and an isopropyl group at the 4-position. The presence of these functional groups imparts unique properties to the molecule, making it an interesting candidate for further investigation. The benzyl group contributes to the compound's lipophilicity, while the isopropyl group enhances its stability and bioavailability.

Several synthetic routes have been developed for the preparation of Benzyl-isopropyl-piperidin-4-yl-amine. One common method involves the reaction of 4-piperidinone with benzyl chloride and isopropylamine in the presence of a suitable catalyst. This approach yields high purity and yield, making it suitable for large-scale production. Another method involves the reductive amination of 4-piperidone with benzaldehyde and isopropylamine, followed by hydrogenation to form the final product.

In terms of pharmacological properties, Benzyl-isopropyl-piperidin-4-yl-amine has been studied for its potential as a modulator of various neurotransmitter systems. Recent research has focused on its interactions with serotonin (5-HT) receptors, particularly the 5-HT_1A receptor. Studies have shown that this compound exhibits selective agonist activity at the 5-HT_1A receptor, which is implicated in mood regulation and anxiety disorders. This property makes it a promising candidate for the development of novel antidepressants and anxiolytics.

Additionally, Benzyl-isopropyl-piperidin-4-yl-amine has been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further exploring its therapeutic applications in these areas.

The safety profile of Benzyl-isopropyl-piperidin-4-yl-amine has also been evaluated in various preclinical models. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Benzyl-isopropyl-piperidin-4-yl-amine (CAS No. 1353956-24-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug discovery efforts.